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Compound of Interest

Compound Name: NY-BR-1 p904 (A2)

Cat. No.: B12431749 Get Quote

Essential Safety and Handling Guide for NY-BR-
1 p904 (A2)
Disclaimer: A specific Safety Data Sheet (SDS) for "NY-BR-1 p904 (A2)" was not publicly

available at the time of this writing. The following guidance is based on safety protocols for

handling mouse monoclonal antibodies preserved with sodium azide, a common component in

such laboratory reagents. Researchers, scientists, and drug development professionals must

consult the product-specific SDS provided by the manufacturer for definitive safety and

handling procedures.

This guide provides essential, immediate safety and logistical information for handling

research-grade antibodies, likely containing sodium azide as a preservative.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper personal protective equipment and engineering controls are critical to ensure safety

when handling chemical and biological reagents.
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Control Type Recommendation Rationale

Engineering Controls

Work in a well-ventilated area

or a chemical fume hood.[1][2]

An eyewash station and safety

shower should be readily

accessible.[3]

Minimizes inhalation exposure

to any potentially hazardous

vapors. Provides immediate

decontamination in case of

accidental exposure.

Eye Protection
Chemical safety goggles or a

face shield.[4][5]

Protects eyes from splashes of

the reagent.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile gloves). Change

gloves frequently and wash

hands thoroughly after

handling.

Prevents skin contact with the

antibody solution and sodium

azide.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Operational and Disposal Plan
A systematic approach to handling and disposal is essential for laboratory safety and regulatory

compliance.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the reagent according to the manufacturer's instructions, typically at 2-8°C.

Keep the container tightly closed when not in use.

Handling and Experimental Use:

Before use, allow the reagent to come to room temperature.

Perform all handling steps in a designated, well-ventilated area.
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Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory area.

After handling, wash hands thoroughly with soap and water.

Spill Management:

Small spills: Absorb the spill with inert material (e.g., paper towels, absorbent pads) and

place it in a sealed, non-metallic container for disposal. Clean the spill area with a soap and

water solution.

Large spills: Evacuate the area and notify laboratory safety personnel immediately.

Disposal:

Reagent Waste: Solutions containing sodium azide should not be poured down the drain, as

it can react with lead and copper plumbing to form explosive metal azides. All waste

containing this reagent must be collected in a designated, properly labeled, non-metallic

hazardous waste container.

Contaminated Materials: All disposable materials that have come into contact with the

reagent (e.g., pipette tips, gloves, absorbent pads) must be disposed of as hazardous waste.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling NY-BR-1 p904 (A2) in a

laboratory setting.
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Caption: Workflow for safe handling and disposal of NY-BR-1 p904 (A2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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